Cas no 7597-68-4 (Ethyl 2-(1-benzothiophen-3-yl)acetate)

• Product Name: Ethyl 2-(1-benzothiophen-3-yl)acetate
• CAS No: 7597-68-4
• MF: C₁₂H₁₂O₂S
• MW: 220.287482261658
• CID: 47585
• PubChem ID: 238125
• Update Time: 2025-04-18

Ethyl 2-(1-benzothiophen-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-benzothiophen-3-yl)acetate
• BENZO[B]THIOPHENE-3-ACETIC ACID ETHYL ESTER
• benzo[b]thiophene-3-yl-acetic acid ethyl ester
• ethyl 3-benzo<b>thienylacetate
• ethyl 3-benzo<b>thiopheneacetate
• ethyl benzo[b]thien-3-acetate
• ethyl benzo[b]thiene-3-acetate
• ethyl benzo<b>thiophen-3-ylacetate
• ethyl(-1-benzothiophene-3-yl)acetate
• NSC 42320
• Ethyl (1-benzothiophen-3-yl)acetate
• QAJKYZFZTOKLRE-UHFFFAOYSA-N
• SCHEMBL8787255
• DTXSID70285569
• A838569
• Benzo[b]thiophene-3-aceticacid, ethyl ester
• 7597-68-4
• NSC42320
• NSC-42320
• ethyl 2-(benzo[b]thiophen-3-yl)acetate
• ethyl2-(benzo[b]thiophen-3-yl)acetate
• ethyl 1-benzothien-3-ylacetate

• Inchi： 1S/C12H12O2S/c1-2-14-12(13)7-9-8-15-11-6-4-3-5-10(9)11/h3-6,8H,2,7H2,1H3
• InChI Key： QAJKYZFZTOKLRE-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 220.05600
• Monoisotopic Mass: 220.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.54000
• LogP: 3.00690